Cas no 2227937-90-6 (rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid)

• Product Name: rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid
• CAS No: 2227937-90-6
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 5804364
• PubChem ID: 165583468
• Update Time: 2025-06-14

rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid
• 2227937-90-6
• rac-2-{[(1R,2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}pent-4-enoic acid
• EN300-1533754

• Inchi： 1S/C26H28N2O5/c1-2-8-23(25(30)31)27-24(29)20-13-7-14-22(20)28-26(32)33-15-21-18-11-5-3-9-16(18)17-10-4-6-12-19(17)21/h2-6,9-12,20-23H,1,7-8,13-15H2,(H,27,29)(H,28,32)(H,30,31)/t20-,22+,23?/m1/s1
• InChI Key： XNZAOEMSEWOTNF-PTCKQWLISA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(N[C@H]1CCC[C@H]1C(NC(C(=O)O)CC=C)=O)=O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 105Ų

Additional information on rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid

Recent Advances in the Study of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid (CAS: 2227937-90-6)

The compound rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid (CAS: 2227937-90-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential role in drug development.

Recent studies have focused on the synthesis and optimization of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid, with particular emphasis on improving yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In terms of biological activity, preliminary investigations have revealed that rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid exhibits promising interactions with specific protein targets involved in inflammatory and neurodegenerative pathways. For instance, in vitro assays have demonstrated its ability to modulate the activity of key enzymes such as cyclooxygenase-2 (COX-2) and caspase-3, suggesting potential applications in the treatment of conditions like arthritis and Alzheimer's disease. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another area of interest is the compound's potential as a building block for peptide-based therapeutics. Its unique structure, featuring a cyclopentylformamido group and a pent-4-enoic acid moiety, makes it a versatile candidate for the design of novel peptide conjugates. Researchers are exploring its incorporation into peptide sequences to enhance stability, bioavailability, and target specificity. Early results indicate that such modifications could lead to the development of next-generation peptide drugs with improved pharmacokinetic profiles.

Despite these promising findings, challenges remain in the development of rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid as a therapeutic agent. Issues such as solubility, metabolic stability, and potential off-target effects need to be addressed through comprehensive preclinical studies. Additionally, the compound's racemic nature raises questions about the differential activities of its enantiomers, warranting further investigation into their individual pharmacological properties.

In conclusion, rac-2-{(1R,2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}pent-4-enoic acid (CAS: 2227937-90-6) represents a promising candidate for further research in chemical biology and drug development. Its unique structural features and preliminary biological activities highlight its potential as a therapeutic agent or a building block for peptide-based drugs. Continued efforts to optimize its synthesis, characterize its biological effects, and address existing challenges will be crucial for advancing this compound toward clinical applications.